Cas no 17455-21-9 (Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro-)

• Product Name: Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro-
• CAS No: 17455-21-9
• MF: C₂₂H₄₀O₇
• MW: 416.548808097839
• CID: 202081
• Update Time: 2024-01-26

Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin,docosahydro-
• 2,2-dicyclohexyl-1,4,7,10,13,16,19-heptaoxacyclohenicosane
• Dicyclohexano-21-crown-7
• Dicyclohexyl 21-crown-7
• Dicyclohexyl-21-Krone-7

• Inchi： 1S/C22H40O7/c1-3-7-21-19(5-1)26-15-11-23-9-10-24-12-16-27-20-6-2-4-8-22(20)29-18-14-25-13-17-28-21/h19-22H,1-18H2
• InChI Key： IWFZLIOEAYLIQY-UHFFFAOYSA-N
• SMILES： C12OCCOCCOC3CCCCC3OCCOCCOCCOC1CCCC2

Computed Properties

• Exact Mass: 416.27700
• Monoisotopic Mass: 472.340004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6

Experimental Properties

• Density: 1.008
• Boiling Point: 591.1°Cat760mmHg
• Flash Point: 226.9°C
• Refractive Index: 1.455
• PSA: 64.61000
• LogP: 2.73860